Cas no 2228303-90-8 (3,3-difluoro-3-(2-fluoro-4-methylphenyl)propanoic acid)

• Product Name: 3,3-difluoro-3-(2-fluoro-4-methylphenyl)propanoic acid
• CAS No: 2228303-90-8
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• CID: 5937513
• PubChem ID: 165638765
• Update Time: 2025-10-15

3,3-difluoro-3-(2-fluoro-4-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(2-fluoro-4-methylphenyl)propanoic acid
• EN300-2006419
• 2228303-90-8

• Inchi： 1S/C10H9F3O2/c1-6-2-3-7(8(11)4-6)10(12,13)5-9(14)15/h2-4H,5H2,1H3,(H,14,15)
• InChI Key： BYZBSAFYOFWMDZ-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1C=CC(C)=CC=1F)F

Computed Properties

• Exact Mass: 218.05546401g/mol
• Monoisotopic Mass: 218.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 3,3-difluoro-3-(2-fluoro-4-methylphenyl)propanoic acid

Research Briefing on 3,3-Difluoro-3-(2-fluoro-4-methylphenyl)propanoic Acid (CAS: 2228303-90-8)

3,3-Difluoro-3-(2-fluoro-4-methylphenyl)propanoic acid (CAS: 2228303-90-8) is a fluorinated organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest studies and advancements related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique physicochemical properties of 3,3-difluoro-3-(2-fluoro-4-methylphenyl)propanoic acid, which make it a promising candidate for the design of novel pharmaceuticals. The presence of multiple fluorine atoms in its structure enhances its metabolic stability and bioavailability, which are critical factors in drug development. Researchers have explored its role as a building block in the synthesis of more complex molecules, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key areas of investigation has been the compound's potential as a precursor for the synthesis of bioactive molecules. A study published in the Journal of Medicinal Chemistry demonstrated its utility in the preparation of fluorinated analogs of known drugs, which exhibited improved pharmacokinetic profiles. The study also reported that the compound's unique electronic properties, conferred by the fluorine atoms, could enhance binding affinity to target proteins, thereby increasing therapeutic efficacy.

In addition to its synthetic applications, 3,3-difluoro-3-(2-fluoro-4-methylphenyl)propanoic acid has been evaluated for its direct biological activity. Preliminary in vitro studies have shown that the compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Further studies are underway to elucidate its mechanism of action and optimize its structure for enhanced activity.

The compound's safety profile and toxicity have also been subjects of recent research. A toxicological assessment conducted in animal models indicated that 3,3-difluoro-3-(2-fluoro-4-methylphenyl)propanoic acid has a favorable safety profile at therapeutic doses, with no significant adverse effects observed. This is a promising indication for its potential use in clinical settings, although further studies are needed to confirm these findings in humans.

Looking ahead, researchers are exploring the integration of 3,3-difluoro-3-(2-fluoro-4-methylphenyl)propanoic acid into more complex drug delivery systems, such as nanoparticles and prodrugs, to enhance its therapeutic potential. Collaborative efforts between chemists and biologists are expected to yield innovative applications for this compound in the treatment of various diseases, including cancer and metabolic disorders.

In conclusion, 3,3-difluoro-3-(2-fluoro-4-methylphenyl)propanoic acid (CAS: 2228303-90-8) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its unique properties and potential applications underscore the importance of continued research and development in this area. Future studies should focus on optimizing its structure, elucidating its biological mechanisms, and translating these findings into clinical applications.